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6β-Oxymorphol 6β-Oxymorphol Beta-Oxymorphol, also known as B-oxymorphol, belongs to the class of organic compounds known as phenanthrenes and derivatives. These are polycyclic compounds containing a phenanthrene moiety, which is a tricyclic aromatic compound with three non-linearly fused benzene. Beta-Oxymorphol is soluble (in water) and a very weakly acidic compound (based on its pKa). Beta-Oxymorphol has been found in human liver and kidney tissues, and has also been detected in multiple biofluids, such as urine and blood. Within the cell, Beta-oxymorphol is primarily located in the cytoplasm.
Brand Name: Vulcanchem
CAS No.: 54934-75-7
VCID: VC0163108
InChI: InChI=1S/C17H21NO4/c1-18-7-6-16-13-9-2-3-10(19)14(13)22-15(16)11(20)4-5-17(16,21)12(18)8-9/h2-3,11-12,15,19-21H,4-8H2,1H3/t11-,12-,15+,16+,17-/m1/s1
SMILES: CN1CCC23C4C(CCC2(C1CC5=C3C(=C(C=C5)O)O4)O)O
Molecular Formula: C17H21NO4
Molecular Weight: 303.35 g/mol

6β-Oxymorphol

CAS No.: 54934-75-7

Reference Standards

VCID: VC0163108

Molecular Formula: C17H21NO4

Molecular Weight: 303.35 g/mol

6β-Oxymorphol - 54934-75-7

CAS No. 54934-75-7
Product Name 6β-Oxymorphol
Molecular Formula C17H21NO4
Molecular Weight 303.35 g/mol
IUPAC Name (4R,4aS,7R,7aR,12bS)-3-methyl-1,2,4,5,6,7,7a,13-octahydro-4,12-methanobenzofuro[3,2-e]isoquinoline-4a,7,9-triol
Standard InChI InChI=1S/C17H21NO4/c1-18-7-6-16-13-9-2-3-10(19)14(13)22-15(16)11(20)4-5-17(16,21)12(18)8-9/h2-3,11-12,15,19-21H,4-8H2,1H3/t11-,12-,15+,16+,17-/m1/s1
Standard InChIKey AABLHGPVOULICI-LQPBRMSDSA-N
Isomeric SMILES CN1CC[C@]23[C@@H]4[C@@H](CC[C@]2([C@H]1CC5=C3C(=C(C=C5)O)O4)O)O
SMILES CN1CCC23C4C(CCC2(C1CC5=C3C(=C(C=C5)O)O4)O)O
Canonical SMILES CN1CCC23C4C(CCC2(C1CC5=C3C(=C(C=C5)O)O4)O)O
Description Beta-Oxymorphol, also known as B-oxymorphol, belongs to the class of organic compounds known as phenanthrenes and derivatives. These are polycyclic compounds containing a phenanthrene moiety, which is a tricyclic aromatic compound with three non-linearly fused benzene. Beta-Oxymorphol is soluble (in water) and a very weakly acidic compound (based on its pKa). Beta-Oxymorphol has been found in human liver and kidney tissues, and has also been detected in multiple biofluids, such as urine and blood. Within the cell, Beta-oxymorphol is primarily located in the cytoplasm.
Synonyms 14-Hydroxydihydroisomorphine
Reference 1.Lalovic, B.,Kharasch, E.,Hoffer, C., et al. Pharmacokinetics and pharmacodynamics of oral oxycodone in healthy human subjects: Role of circulating active metabolites. Clin. Pharmacol. Ther. 79(5), 461-479 (2006).
PubChem Compound 21779240
Last Modified Nov 11 2021
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